Cas no 185743-68-4 (4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl-)

• Product Name: 4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl-
• CAS No: 185743-68-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 3829592
• PubChem ID: 10681786
• Update Time: 2025-10-24

4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl-
• 3-Hydroxy-1-(4-methoxy-benzyl)-2-methyl-1H-pyridin-4-one
• XBA14251
• 3-Hydroxy-1-(4-methoxybenzyl)-2-methylpyridin-4(1H)-one
• 185743-68-4

• Inchi： 1S/C14H15NO3/c1-10-14(17)13(16)7-8-15(10)9-11-3-5-12(18-2)6-4-11/h3-8,17H,9H2,1-2H3
• InChI Key： FCUCPLBUWHLFAQ-UHFFFAOYSA-N
• SMILES： C1(C)N(CC2=CC=C(OC)C=C2)C=CC(=O)C=1O

Computed Properties

• Exact Mass: 245.10519334Da
• Monoisotopic Mass: 245.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on 4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl-

4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl- (CAS No. 185743-68-4): A Comprehensive Overview

4(1H)-Pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl-, also identified by the CAS registry number 185743-68-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group at the 4-position. The structure of this compound is characterized by a pyridinone ring with hydroxyl and methoxy substituents, making it a unique molecule with potential applications in drug discovery and material science.

The synthesis of 4(1H)-pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, oxidation, and cyclization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral environments, such as in pharmaceuticals.

One of the most promising areas of research for this compound is its potential as a bioactive agent. Studies have shown that pyridinones exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Specifically, 4(1H)-pyridinone derivatives have been investigated for their ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, CAS No. 185743-68-4 has also been explored for its role in material science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other porous materials. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on optimizing the synthesis and characterization of 4(1H)-pyridinone derivatives to enhance their bioavailability and stability. For instance, studies have employed green chemistry principles to develop environmentally friendly synthesis routes for this compound. These methods not only reduce the environmental footprint but also improve the scalability of production processes.

The structural versatility of CAS No. 185743-68-4 allows for extensive functionalization, enabling researchers to tailor its properties for specific applications. For example, modifications to the hydroxyl and methoxy groups can significantly alter the compound's solubility, reactivity, and biological activity. Such modifications are critical for adapting the molecule to diverse industrial and therapeutic needs.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the interaction mechanisms of 4(1H)-pyridinone derivatives with biological targets. These studies have revealed that the hydroxyl group plays a pivotal role in hydrogen bonding interactions, which are essential for binding to protein receptors. This understanding has guided the design of more potent analogs with improved therapeutic efficacy.

In conclusion, CAS No. 185743-68-4, or 4(1H)-pyridinone, 3-hydroxy-1-[(4-methoxyphenyl)methyl]-2-methyl, represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and diverse functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications, this compound is poised to make meaningful contributions to fields ranging from medicine to materials science.